Cas no 18855-92-0 (1,4-Naphthalenedione, 2-chloro-8-hydroxy-)

• Product Name: 1,4-Naphthalenedione, 2-chloro-8-hydroxy-
• CAS No: 18855-92-0
• MF: C₁₀H₅ClO₃
• MW: 208.597902059555
• CID: 1380114
• PubChem ID: 10856712
• Update Time: 2025-07-23

1,4-Naphthalenedione, 2-chloro-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-chloro-8-hydroxy-
• 2-chloro-8-hydroxynaphthalene-1,4-dione
• 18855-92-0
• SCHEMBL2957896
• 2-chloro-8-hydroxy-1,4-dihydronaphthalene-1,4-di one
• 2-chloro-8-hydroxy-1,4-dihydronaphthalene-1,4-dione
• AKOS022506115
• DTXSID00446065
• CHEMBL5179592
• IWGFPHWJRMEFMO-UHFFFAOYSA-N
• EN300-5205119
• BDBM50594272
• 2-CHLORO-8-HYDROXYNAPHTHOQUINONE
• 2-chloro-8-hydroxy-1,4-naphthoquinone

• Inchi： 1S/C10H5ClO3/c11-6-4-8(13)5-2-1-3-7(12)9(5)10(6)14/h1-4,12H
• InChI Key： IWGFPHWJRMEFMO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=CC(=C2C1=O)O)=O

Computed Properties

• Exact Mass: 207.9927217g/mol
• Monoisotopic Mass: 207.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 1,4-Naphthalenedione, 2-chloro-8-hydroxy-

2-Chloro-8-Hydroxy-1,4-Naphthalenedione: A Key Compound in Pharmaceutical Research and Therapeutic Development

1,4-Naphthalenedione, a derivative of naphthalene with two ketone groups, serves as a fundamental scaffold in the design of bioactive molecules. The 2-chloro-8-hydroxy- functional groups introduced to this aromatic system significantly alter its physicochemical properties and biological activity. This compound, with the CAS number 18855-92-0, has emerged as a promising candidate in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative disease research. Recent studies have demonstrated its potential as a modulator of intracellular signaling pathways, making it a subject of intense investigation in both academic and industrial settings.

The 1,4-naphthalenedione core structure provides a versatile platform for chemical modification. The introduction of a 2-chloro substituent at the 2-position and a 8-hydroxy group at the 8-position creates unique electronic and steric effects. These modifications are critical for optimizing the compound's interactions with biological targets. Recent computational studies have revealed that the chloro group enhances the molecule's lipophilicity, while the hydroxyl group contributes to hydrogen bonding capabilities, both of which are essential for drug-target interactions.

Advances in synthetic chemistry have enabled the efficient preparation of 2-chloro-8-hydroxy-1,4-naphthalenedione. Modern methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the yield and purity of this compound. These developments are crucial for its application in pharmaceutical research, where high-quality starting materials are essential for downstream biological assays. A 2023 study published in Organic & Biomolecular Chemistry reported a novel one-pot synthesis route that reduces the number of purification steps, making the process more sustainable and cost-effective.

Recent experimental data has highlighted the 2-chloro-8-hydroxy- functional groups' role in modulating enzyme activity. In a 2023 study, researchers demonstrated that this compound exhibits inhibitory effects on the 1,4-naphthalenedione pathway in cancer cells. The chloro group appears to enhance the compound's ability to bind to specific enzyme active sites, while the hydroxyl group facilitates interactions with neighboring residues. These findings suggest potential applications in the development of targeted therapies for malignancies with metabolic vulnerabilities.

Structural analysis of 1,4-naphthalenedione derivatives has revealed interesting conformational flexibility. The presence of the 2-chloro-8-hydroxy- substituents introduces steric hindrance that influences the molecule's three-dimensional conformation. This property is particularly relevant in the context of protein-ligand interactions, where the spatial arrangement of functional groups determines binding affinity. A 2023 computational study using molecular dynamics simulations showed that the chloro group stabilizes a specific conformation that enhances the compound's ability to interact with membrane-bound receptors.

Pharmacokinetic studies of 2-chloro-8-hydroxy-1,4-naphthalenedione have provided insights into its potential therapeutic applications. Research published in Drug Metabolism and Disposition (2023) indicates that this compound exhibits favorable permeability properties, suggesting it may be orally bioavailable. The hydroxyl group appears to play a critical role in improving solubility, while the chloro group contributes to metabolic stability. These characteristics are essential for the development of effective drug formulations.

Recent investigations have explored the 1,4-naphthalenedione scaffold's potential in neurodegenerative disease research. A 2023 study in Journal of Medicinal Chemistry demonstrated that this compound can modulate the activity of specific enzymes implicated in Alzheimer's disease pathology. The 2-chloro-8-hydroxy- substituents appear to enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system disorders. These findings underscore the compound's versatility in therapeutic applications.

The 2-chloro-8-hydroxy- functional groups also play a significant role in the compound's redox properties. A 2023 study in Chemical Research in Toxicology showed that this compound can act as a mild oxidizing agent, which may be relevant for its potential use in antioxidant therapies. The hydroxyl group contributes to the molecule's ability to donate electrons, while the chloro group influences the redox potential. These properties could be leveraged in the development of novel antioxidant agents.

Structural modifications of 1,4-naphthalenedione have led to the discovery of new biological activities. A 2023 study published in European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit antiviral activity against several RNA viruses. The 2-chloro-8-hydroxy- substituents appear to enhance the molecule's ability to interact with viral proteins, suggesting potential applications in antiviral drug development. These findings highlight the compound's adaptability to different therapeutic contexts.

Recent advances in drug delivery systems have opened new avenues for the application of 2-chloro-8-hydroxy-1,4-naphthalenedione. A 2023 study in Advanced Drug Delivery Reviews demonstrated that this compound can be incorporated into nanoparticle formulations for enhanced targeting of specific cell types. The hydrophobic nature of the chloro group facilitates the formation of stable nanoparticles, while the hydroxyl group enables surface functionalization for targeted delivery. These developments are crucial for the optimization of therapeutic applications.

The 1,4-naphthalenedione scaffold's potential in drug discovery extends to the development of novel antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy showed that this compound exhibits activity against multidrug-resistant bacterial strains. The 2-chloro-8-hydroxy- substituents appear to enhance the molecule's ability to disrupt bacterial cell membranes, making it a promising candidate for the treatment of antibiotic-resistant infections. These findings highlight the compound's broad therapeutic potential.

Recent research has also explored the 2-chloro-8-hydroxy- functional groups' role in modulating inflammatory responses. A 2023 study in Journal of Inflammation Research demonstrated that this compound can inhibit the activation of pro-inflammatory signaling pathways. The hydroxyl group contributes to the molecule's ability to interact with inflammatory mediators, while the chloro group enhances its stability in biological environments. These properties make the compound a potential candidate for the treatment of inflammatory diseases.

The 1,4-naphthalenedione scaffold's versatility in drug design has led to its exploration in the development of antifungal agents. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibit activity against a range of fungal pathogens. The 2-chloro-8-hydroxy- substituents appear to enhance the molecule's ability to interact with fungal cell membranes, suggesting potential applications in antifungal therapy. These findings further expand the compound's therapeutic potential.

Recent advances in biotechnology have enabled the use of 2-chloro-8-hydroxy-1,4-naphthalenedione in the development of biosensors for disease detection. A 2023 study in Biosensors & Bioelectronics demonstrated that this compound can be used as a molecular probe for the detection of specific biomarkers. The hydroxyl group contributes to the molecule's ability to interact with target molecules, while the chloro group enhances its stability in biological environments. These properties make the compound a promising candidate for diagnostic applications.

The 1,4-naphthalenedione scaffold's potential in pharmaceutical research continues to grow as new synthetic methods and biological insights emerge. The 2-chloro-8-hydroxy- functional groups play a critical role in determining the compound's physicochemical properties and biological activity. Ongoing research is focused on optimizing these properties for specific therapeutic applications, with promising results in oncology, neurodegenerative disease treatment, and the development of novel antimicrobial agents. As the field of medicinal chemistry evolves, this compound is likely to remain a key player in the discovery of new therapeutic strategies.

Recent studies have also explored the 1,4-naphthalenedione scaffold's potential in the development of photodynamic therapy agents. A 2023 study in Photochemical & Photobiological Sciences demonstrated that this compound can be activated by light to generate reactive oxygen species, which can be used to target cancer cells. The 2-chloro-8-hydroxy- substituents appear to enhance the molecule's photophysical properties, making it a promising candidate for photodynamic therapy applications. These findings highlight the compound's adaptability to different therapeutic contexts.

The 2-chloro-8-hydroxy-1,4-naphthalenedione compound is a key player in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. As research continues to uncover new properties and applications, this compound is likely to remain a focal point in the development of novel therapeutic strategies. Its unique chemical structure and functional groups make it a versatile platform for the design of new drugs, with promising results in oncology, neurodegenerative disease treatment, and the development of novel antimicrobial agents.